![molecular formula C16H13NO3 B2429592 (2E)-4-(diphenylamino)-4-oxobut-2-enoic acid CAS No. 302602-97-7](/img/structure/B2429592.png)
(2E)-4-(diphenylamino)-4-oxobut-2-enoic acid
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Description
(2E)-4-(diphenylamino)-4-oxobut-2-enoic acid is a useful research compound. Its molecular formula is C16H13NO3 and its molecular weight is 267.284. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- The compound has been synthesized and characterized through various techniques such as FT-IR, NMR, and X-ray structural analysis. Its molecular structure is stabilized by hydrogen bonds, forming a dendrimer-like structure (Sirajuddin et al., 2015).
Biological Activity
- This compound exhibits significant biological activities. It has shown potential as an antioxidant, comparable to ascorbic acid, and has been identified as a potent antitumor agent (Sirajuddin et al., 2015).
- Another research highlighted its analgesic and antibacterial properties. Some derivatives of this compound have been found to have activities comparable to or exceeding those of reference drugs (Bykov et al., 2018).
Antimicrobial Properties
- Derivatives of this compound have been used to synthesize novel heterocyclic compounds, showing promising antimicrobial activities (El-Hashash et al., 2014).
Hemostatic Activity
- Certain synthesized derivatives have been studied for their influence on the blood coagulation system, revealing compounds with high hemostatic activity and low acute toxicity (Pulina et al., 2017).
DNA Interaction
- The compound's interaction with DNA has been studied, revealing that it binds to DNA in an intercalative manner. This finding is significant for its potential applications in biotechnology and medicine (Sirajuddin et al., 2015).
Synthesis of Biologically Active Compounds
- This compound serves as a building block in the synthesis of various biologically active compounds, demonstrating its versatility in medicinal chemistry (Tolstoluzhsky et al., 2008).
Properties
IUPAC Name |
(E)-4-oxo-4-(N-phenylanilino)but-2-enoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO3/c18-15(11-12-16(19)20)17(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-12H,(H,19,20)/b12-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFPFISHCRJSFQO-VAWYXSNFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N(C2=CC=CC=C2)C(=O)C=CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)N(C2=CC=CC=C2)C(=O)/C=C/C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.